Cas no 836679-01-7 (3-Pyridinecarboxamide,5-fluoro-2-[4-fluoro-3-(methylthio)phenoxy]-N-[cis-4-[[(2-methoxy-5-methylphenyl)sulfonyl]amino]cyclohexyl]-)

• Product name: 3-Pyridinecarboxamide,5-fluoro-2-[4-fluoro-3-(methylthio)phenoxy]-N-[cis-4-[[(2-methoxy-5-methylphenyl)sulfonyl]amino]cyclohexyl]-
• CAS No: 836679-01-7
• MF: C₂₇H₂₉F₂N₃O₅S₂
• MW: 577.663071393967
• CID: 1812135

3-Pyridinecarboxamide,5-fluoro-2-[4-fluoro-3-(methylthio)phenoxy]-N-[cis-4-[[(2-methoxy-5-methylphenyl)sulfonyl]amino]cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,5-fluoro-2-[4-fluoro-3-(methylthio)phenoxy]-N-[cis-4-[[(2-methoxy-5-methylphenyl)sulfonyl]amino]cyclohexyl]-
• 3-Pyridinecarboxamide, 5-fluoro-2-[4-fluoro-3-(methylthio)phenoxy]-N-[cis-4-[[(2-methoxy-5-methylphenyl)sulfonyl]amino]cyclohexyl]-

• Inchi： 1S/C27H29F2N3O5S2/c1-16-4-11-23(36-2)25(12-16)39(34,35)32-19-7-5-18(6-8-19)31-26(33)21-13-17(28)15-30-27(21)37-20-9-10-22(29)24(14-20)38-3/h4,9-15,18-19,32H,5-8H2,1-3H3,(H,31,33)/t18-,19+
• InChI Key： PTLDUACCHNUZLX-KDURUIRLSA-N
• SMILES： C1(OC2=CC=C(F)C(SC)=C2)=NC=C(F)C=C1C(N[C@@H]1CC[C@H](NS(C2=CC(C)=CC=C2OC)(=O)=O)CC1)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 11.39±0.40(Predicted)